Cas no 104383-21-3 (1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-)
104383-21-3 structure
Product Name:1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
CAS No:104383-21-3
MF:C18H16F6N4O4
MW:466.334465026855
CID:157009
Update Time:2024-01-25
1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
- 1,3-Propanediamine,N-methyl-N,N'-bis[2-nitro-4-(trifluoromethyl)phenyl]- (9CI)
- CP 17347
- 1,3-Propanediamine, N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
-
- Inchi: 1S/C18H16F6N4O4/c1-26(14-6-4-12(18(22,23)24)10-16(14)28(31)32)8-2-7-25-13-5-3-11(17(19,20)21)9-15(13)27(29)30/h3-6,9-10,25H,2,7-8H2,1H3
- InChI Key: NHPZXKXVPFDVLC-UHFFFAOYSA-N
- SMILES: C(N(C)C1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O)CCNC1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 466.10768
Experimental Properties
- Density: 1.480±0.06 g/cm3(Predicted)
- Boiling Point: 519.2±50.0 °C(Predicted)
- PSA: 101.55
- pka: 0.73±0.50(Predicted)
1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
104383-21-3 (1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-) Related Products
- 26399-36-0(Profluralin)
- 1861-40-1(Benfluralin)
- 1582-09-8(trifluralin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk